7-(chloromethyl)-2-cyclopropyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-(chloromethyl)-2-cyclopropyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C9H8ClN3OS/c10-4-6-3-7(14)13-9(11-6)15-8(12-13)5-1-2-5/h3,5H,1-2,4H2
• InChI Key: RZAODRKXUJHQOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3C(=O)C=C(N=C3S2)CCl
• Molecular Formula: C9H8ClN3OS
• DSSTOX Substance ID: DTXSID80589707
• Molecular Weight: 241.70 g/mol
• CAS RN: 946744-68-9

Description

Synthesis Analysis

A one-pot method has been developed for the synthesis of 2-substituted-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one derivatives. This method involves the combination of [3 + 3] cycloaddition, reduction, and deamination reactions. The fused heterocyclic compounds 2-substituted-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-ones were synthesized by diversity-oriented catalysis.

Chemical Reactions Analysis

The reactions of 2-chloromethyl-7-methyl-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one with tert-butyl hypochlorite and molecular bromine, and the replacement of the chlorine atom in the chloromethyl group through the action of piperidine and morpholine were investigated.

Scientific Research Applications

Synthetic Methodologies

One of the primary applications of this compound lies in its use as a key intermediate in synthetic chemistry. The efficient synthesis of new thiazolopyrimidinones, for example, can be achieved under microwave irradiation. This method highlights the compound's role in synthesizing potentially bioactive thiazolopyrimidinones, suggesting its utility in developing novel chemical entities with potential biological activities (Djekou, Gellis, El-Kashef, & Vanelle, 2006).

Biological Activities

Derivatives of the compound have been synthesized and evaluated for various biological activities. For instance, novel benzothiazole pyrimidine derivatives have shown promising in vitro antibacterial and antifungal activities, highlighting the potential therapeutic applications of these compounds (Maddila, Gorle, Seshadri, Lavanya, & Jonnalagadda, 2016). Furthermore, some derivatives have demonstrated anticancer activity, indicating the compound's relevance in cancer research and potential as a lead compound for developing anticancer agents (Gaonkar, Sunagar, Deshapande, Belavagi, Joshi, Dixit, & Khazi, 2018).

Antimicrobial Coatings

The compound's derivatives have also been incorporated into advanced materials, such as Fe3O4@C18 core-shell nanocoatings, to combat fungal biofilms. This application demonstrates the compound's utility in developing non-cytotoxic strategies for fighting biofilm-associated fungal infections, offering a novel approach to addressing medical device-related infections (Olar, Badea, Maxim, Grumezescu, Bleotu, Marutescu, & Chifiriuc, 2020).

Advanced Synthetic Applications

Additionally, the compound and its analogs serve as precursors in the regioselective synthesis of complex heterocyclic structures. For example, the synthesis of 7-oxo-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-5-carboxylate derivatives under mild conditions showcases the compound's role in facilitating the creation of biologically and pharmacologically relevant heterocycles, underscoring its versatility in organic synthesis (Dong & Zhao, 2019).